Cas no 2034352-87-7 (3-fluoro-4-methoxy-N-[(1-methyl-1H-pyrrol-2-yl)methyl]-N-[(thiophen-2-yl)methyl]benzamide)

• Product Name: 3-fluoro-4-methoxy-N-[(1-methyl-1H-pyrrol-2-yl)methyl]-N-[(thiophen-2-yl)methyl]benzamide
• CAS No: 2034352-87-7
• MF: C₁₉H₁₉FN₂O₂S
• MW: 358.429766893387
• CID: 5378547
• PubChem ID: 91624507
• Update Time: 2025-07-27

3-fluoro-4-methoxy-N-[(1-methyl-1H-pyrrol-2-yl)methyl]-N-[(thiophen-2-yl)methyl]benzamide Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-4-methoxy-N-[(1-methyl-1H-pyrrol-2-yl)methyl]-N-[(thiophen-2-yl)methyl]benzamide
• 3-fluoro-4-methoxy-N-((1-methyl-1H-pyrrol-2-yl)methyl)-N-(thiophen-2-ylmethyl)benzamide
• 2034352-87-7
• AKOS025315050
• 3-fluoro-4-methoxy-N-[(1-methylpyrrol-2-yl)methyl]-N-(thiophen-2-ylmethyl)benzamide
• F6436-1874

• Inchi： 1S/C19H19FN2O2S/c1-21-9-3-5-15(21)12-22(13-16-6-4-10-25-16)19(23)14-7-8-18(24-2)17(20)11-14/h3-11H,12-13H2,1-2H3
• InChI Key： GSPMFGIJWHMELW-UHFFFAOYSA-N
• SMILES： S1C=CC=C1CN(C(C1C=CC(=C(C=1)F)OC)=O)CC1=CC=CN1C

Computed Properties

• Exact Mass: 358.11512719g/mol
• Monoisotopic Mass: 358.11512719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 453
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 62.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 3-fluoro-4-methoxy-N-[(1-methyl-1H-pyrrol-2-yl)methyl]-N-[(thiophen-2-yl)methyl]benzamide

Introduction to 3-fluoro-4-methoxy-N-[(1-methyl-1H-pyrrol-2-yl)methyl]-N-[(thiophen-2-yl)methyl]benzamide (CAS No. 2034352-87-7)

3-fluoro-4-methoxy-N-[(1-methyl-1H-pyrrol-2-yl)methyl]-N-[(thiophen-2-yl)methyl]benzamide, identified by its CAS number 2034352-87-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This molecule represents a convergence of structural complexity and functional diversity, making it a subject of intense interest for researchers exploring novel therapeutic agents. The presence of multiple heterocyclic moieties, including a pyrrole and a thiophene ring, alongside fluoro and methoxy substituents, endows this benzamide derivative with unique physicochemical properties that are highly relevant to drug design and development.

The structural framework of 3-fluoro-4-methoxy-N-[(1-methyl-1H-pyrrol-2-yl)methyl]-N-[(thiophen-2-yl)methyl]benzamide is characterized by its benzamide core, which is a well-established pharmacophore in many bioactive molecules. The benzamide group is known for its ability to interact with biological targets through hydrogen bonding, a critical interaction mode in drug-receptor binding. The introduction of a fluoro substituent at the 3-position and a methoxy group at the 4-position further modulates the electronic and steric properties of the molecule, influencing its solubility, metabolic stability, and binding affinity. These modifications are strategically designed to optimize pharmacokinetic profiles and enhance target specificity.

The N-substituents in this compound, specifically the (1-methyl-1H-pyrrol-2-yl)methyl and (thiophen-2-yl)methyl groups, add an additional layer of complexity. The pyrrole moiety is known to be present in many bioactive natural products and drug candidates, often contributing to interactions with biological targets through its nitrogen-rich environment. The thiophene ring, on the other hand, is frequently incorporated into pharmaceuticals due to its ability to modulate electronic properties and influence molecular recognition events. The combination of these heterocyclic systems with the benzamide core suggests that this compound may exhibit multifaceted interactions with biological targets, making it a promising candidate for further exploration.

In recent years, there has been a growing interest in the development of small molecules that can modulate neural pathways associated with neurological disorders. The structural features of 3-fluoro-4-methoxy-N-[(1-methyl-1H-pyrrol-2-yl)methyl]-N-[(thiophen-2-yl)methyl]benzamide align well with this trend. For instance, studies have shown that benzamide derivatives can interact with enzymes and receptors involved in neurotransmitter metabolism and signaling. The presence of both pyrrole and thiophene moieties may also enhance binding affinity to specific protein targets, potentially leading to therapeutic effects in conditions such as epilepsy or neurodegenerative diseases. Furthermore, the fluoro substitution pattern often enhances metabolic stability and bioavailability, which are critical factors in drug development.

Another area where this compound shows promise is in the field of anticancer research. Cancer chemotherapeutics often rely on small molecules that can disrupt essential cellular processes or induce apoptosis in tumor cells. The unique structural features of 3-fluoro-4-methoxy-N-[(1-methyl-1H-pyrrol)-2yl)methyl]-N-[(thiophen)-2yl)methyl]benzamide make it a candidate for inhibiting kinases or other enzymes involved in cancer cell proliferation. Preliminary computational studies have suggested that the compound may exhibit inhibitory activity against certain kinases due to its ability to mimic natural substrates or bind to allosteric sites on these enzymes. Such interactions could lead to the development of novel anticancer agents with improved efficacy and reduced side effects compared to existing therapies.

The synthesis of 3-fluoro--4--methoxy--N--[(1--methyl--1H--pyrrol--2--yl)--methyl]--N--[(thiophen--2--yl)--methyl]benzamide presents an interesting challenge due to its complex structure. Multi-step synthetic strategies involving cross-coupling reactions, nucleophilic substitutions, and ring formations are typically employed to construct the desired framework. Advanced synthetic techniques such as transition metal-catalyzed reactions have been utilized to achieve high yields and enantiopurity when necessary. The synthesis also requires careful consideration of protecting group strategies to ensure regioselectivity and prevent unwanted side reactions. Despite these challenges, significant progress has been made in optimizing synthetic routes, making it feasible to produce this compound on a larger scale for further biological evaluation.

Once synthesized, the biological evaluation of 3-fluoro--4--methoxy--N--[(1--methyl--1H--pyrrol--2--yl)--methyl]--N-[(thiophen)--2yl)--methyl]benzamide involves rigorous testing across various assay systems to assess its potency, selectivity, and pharmacokinetic properties. High-throughput screening (HTS) platforms are often employed to identify potential biological activity against a wide range of targets. Additionally, structure-based drug design (SBDD) approaches can be used to rationalize interactions between the compound and its intended biological targets by leveraging computational modeling techniques such as molecular docking simulations. These studies provide valuable insights into how structural modifications influence binding affinity and mechanism of action.

The potential therapeutic applications of this compound are broadening as more research emerges on its biological effects. For example, studies have hinted at its potential role in modulating inflammatory pathways by interacting with cytokine receptors or signaling molecules. Inflammation is implicated in numerous diseases beyond cancer and neurological disorders, including cardiovascular disease and autoimmune conditions. Therefore,3-fluoro–4–methoxy–N–[(1–methyl–1H–pyrrol–2–yl)–methyl]–N–[(thiophen–2–yl)–methyl]benzamide could serve as a lead compound for developing novel anti-inflammatory therapies that target specific pathways implicated in disease pathogenesis.

The future directions for research on 3-fluoro–4–methoxy–N–[(1–methyl–1H–pyrrol–2–yl) –methyl] – N – [(thiophen – 2 – yl) – methyl]benzamide include further optimization of its chemical structure to improve pharmacological properties such as solubility or bioavailability while maintaining or enhancing biological activity . Additionally , exploring derivatives that retain key pharmacophoric elements but introduce additional functional groups may lead discover new analogs with improved therapeutic profiles . Collaborative efforts between synthetic chemists , medicinal biologists , computational scientists ,and clinical researchers will be essential advancing our understanding how these complex molecules interact within biological systems .